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Professionals

Introduction
Nigrosine, a family of black synthetic dyes, is a versatile and cost-effective colorant with

significant applications in industrial ink formulations. Its deep black color, good stability, and

compatibility with a range of solvents make it an ideal candidate for inks used in scientific

marking. This document provides detailed application notes and experimental protocols for the

use of Nigrosine in formulating and evaluating inks for marking laboratory equipment, sample

containers, and other scientific apparatus.

Nigrosine is available in both water-soluble (Acid Black 2) and solvent-soluble (Solvent Black
5 and 7) forms, allowing for flexible ink formulations tailored to specific substrate requirements

and environmental conditions within a laboratory setting.[1] Proper formulation and rigorous

testing are crucial to ensure the legibility, durability, and non-contaminating nature of these

markings in a research environment.

Key Properties of Nigrosine for Scientific Marking
Inks
The utility of Nigrosine in scientific marking inks stems from a combination of its inherent

properties. These properties, when optimized through careful formulation, lead to robust and

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 16 Tech Support

https://www.benchchem.com/product/b077087?utm_src=pdf-interest
https://www.benchchem.com/product/b077087?utm_src=pdf-body
https://www.benchchem.com/product/b077087?utm_src=pdf-body
https://infinitalab.com/astm/astm-d870-testing-water-resistance-of-coatings-using-water-immersion/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


reliable markings essential for sample tracking and data integrity.
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Property Description
Relevance to Scientific
Marking

Color Strength

Nigrosine provides a high

tinting strength, resulting in

deep, high-contrast black

markings.

Ensures clear and legible

identification of samples and

equipment, minimizing reading

errors.

Solubility

Available in water-soluble

(sulfonated) and solvent-

soluble forms, compatible with

a variety of alcohols, glycols,

and aromatic solvents.[2][3]

Allows for the formulation of

inks suitable for a wide range

of substrates, from glass to

various plastics, and for

different printing/marking

technologies.

Lightfastness

Nigrosine-based inks can be

formulated to exhibit good

resistance to fading upon

exposure to light.

Important for long-term sample

storage and experiments

conducted under ambient or

artificial lighting, preventing

loss of identification over time.

Stability

Formulations can be

developed to be stable over

time, with minimal changes in

viscosity or pigment settling.[4]

Ensures consistent ink

performance and reliable

marking, reducing the need for

frequent ink replacement and

preventing clogging of marking

instruments.

Adhesion

With the appropriate binder

and solvent system, Nigrosine

inks can achieve excellent

adhesion to a variety of

scientific-grade surfaces,

including glass, polypropylene,

and polycarbonate.

Prevents markings from being

accidentally removed during

handling, storage, or

experimental procedures.

Resistance Can be formulated to resist

water, common laboratory

solvents, and mild chemical

reagents.

Crucial for maintaining the

integrity of markings when

exposed to spills, cleaning

procedures, or the
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experimental environment

itself.

Ink Formulation Guidelines
The formulation of a Nigrosine-based ink for scientific marking requires a careful balance of the

dye, a binder, a solvent system, and potentially other additives to achieve the desired

performance characteristics. The choice between water-soluble (Acid Black 2) and solvent-

soluble (Solvent Black 5 or 7) Nigrosine is a primary consideration.

Water-Based Nigrosine Ink Formulation (Acid Black 2)
Water-based inks are often preferred for their low odor, reduced flammability, and easier

cleanup. They are particularly suitable for marking porous and some non-porous surfaces.

Example Formulation:

Component Function Weight Percentage (wt%)

Nigrosine (Acid Black 2) Colorant 5 - 15%

Acrylic Emulsion Resin
Binder (for adhesion and film

formation)
10 - 25%

Propylene Glycol
Co-solvent (controls drying

time, improves flow)
5 - 15%

Deionized Water Primary Solvent 45 - 75%

Surfactant
Wetting agent (improves

substrate wetting)
0.1 - 1%

Defoamer
Prevents foam formation

during mixing and application
0.1 - 0.5%

Solvent-Based Nigrosine Ink Formulation (Solvent Black
5/7)
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Solvent-based inks typically offer faster drying times and superior adhesion to non-porous and

challenging surfaces like plastics and metals.

Example Formulation:

Component Function Weight Percentage (wt%)

Nigrosine (Solvent Black 5 or

7)
Colorant 10 - 20%

Shellac or Synthetic Resin

(e.g., acrylic, vinyl)

Binder (provides adhesion and

durability)
15 - 30%

Ethanol or Isopropanol
Primary Solvent (fast

evaporation)
40 - 60%

Glycol Ether (e.g., Propylene

Glycol Methyl Ether)

Co-solvent (improves flow and

adhesion)
5 - 15%

Plasticizer (e.g., Dibutyl

Phthalate)

Improves flexibility of the dried

ink film
1 - 5%

Experimental Protocols
Rigorous testing of ink formulations is essential to ensure their suitability for scientific marking

applications. The following protocols are based on industry standards and can be adapted for

laboratory-scale evaluation.

Lightfastness Testing (Adapted from the Blue Wool
Scale Method)
Objective: To assess the resistance of the ink marking to fading when exposed to light.

Materials:

Nigrosine-based ink formulation

Substrate for marking (e.g., glass slide, polypropylene tube)
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Blue Wool Standard test card (ISO 105-B01)[5]

Light source (Xenon arc lamp or controlled natural light exposure)

Opaque cover

Procedure:

Apply a uniform marking of the Nigrosine ink onto the chosen substrate.

Allow the ink to dry completely according to the formulation's specifications.

Partially cover the marking and a section of the Blue Wool Standard test card with an opaque

material.

Expose the assembly to the light source.

Periodically inspect the fading of the ink marking in comparison to the fading of the different

strips on the Blue Wool card.

The lightfastness rating is the number of the Blue Wool strip that shows a similar degree of

fading as the ink marking.[6][7][8]

Data Presentation:

Ink Formulation Substrate
Blue Wool Scale
Rating (1-8)

Observations

Water-Based

Nigrosine Ink
Glass

Substrate/Formulation

Dependent

e.g., Slight fading

observed at a similar

rate to strip 6.

Solvent-Based

Nigrosine Ink
Polypropylene

Substrate/Formulation

Dependent

e.g., Minimal fading,

comparable to strip 7.

Water Resistance Testing (Adapted from ASTM D870)
Objective: To evaluate the ability of the ink marking to withstand immersion in water.
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Materials:

Marked substrates

Beaker or container

Deionized water

Constant temperature water bath (optional)

Procedure:

Prepare marked samples and allow them to fully cure.

Immerse the marked portion of the substrate in a beaker of deionized water at a specified

temperature (e.g., 25°C or 37°C) for a defined period (e.g., 24 hours).[9][10]

After immersion, remove the samples and gently blot them dry with a soft cloth.

Visually inspect the markings for any signs of degradation, such as fading, peeling, or

smudging.

For a quantitative assessment, the percentage of ink removal can be estimated visually or

measured using image analysis software.

Data Presentation:
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Ink
Formulation

Substrate
Immersion
Time
(hours)

Immersion
Temperatur
e (°C)

% Ink
Removal
(Visual
Estimation)

Observatio
ns

Water-Based

Nigrosine Ink
Glass 24 25

Substrate/For

mulation

Dependent

e.g., <5%

removal,

slight

softening.

Solvent-

Based

Nigrosine Ink

Polypropylen

e
24 25

Substrate/For

mulation

Dependent

e.g., No

observable

removal or

degradation.

Chemical Resistance Testing (Adapted from ISO 2836)
Objective: To assess the resistance of the ink marking to common laboratory solvents.

Materials:

Marked substrates

Test solvents (e.g., 70% Ethanol, Isopropanol, Acetone, Xylene)

Cotton swabs or lint-free wipes

Timer

Procedure:

Prepare marked samples and allow them to fully cure.

Saturate a cotton swab with the test solvent.

Gently rub the marked area with the saturated swab for a specified number of strokes (e.g.,

10 double rubs) with consistent pressure.[2][4][11]

Visually inspect the marking for any signs of removal, smearing, or fading.
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Assess the degree of color transfer to the cotton swab.

Data Presentation:

Ink
Formulation

Substrate Test Solvent
% Ink Removal
(Visual
Estimation)

Observations

Water-Based

Nigrosine Ink
Glass 70% Ethanol

Substrate/Formul

ation Dependent

e.g., 10-15%

removal, slight

smearing.

Solvent-Based

Nigrosine Ink
Polypropylene 70% Ethanol

Substrate/Formul

ation Dependent

e.g., <5%

removal, no

smearing.

Solvent-Based

Nigrosine Ink
Polypropylene Xylene

Substrate/Formul

ation Dependent

e.g., 20-30%

removal,

significant

smearing.

Adhesion Testing (Adapted from ASTM D3359 - Test
Method B)
Objective: To evaluate the adhesion of the ink marking to the substrate.

Materials:

Marked substrates

Cross-hatch cutting tool with multiple blades

Pressure-sensitive tape (as specified in ASTM D3359)

Soft brush

Procedure:

Ensure the ink marking is fully cured.
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Using the cross-hatch cutter, make a grid of six cuts by six cuts through the ink film to the

substrate.

Gently brush the area to remove any detached flakes of ink.

Apply the pressure-sensitive tape over the grid and smooth it down firmly.

Within 90 seconds, rapidly pull the tape off at a 180-degree angle.[12]

Inspect the grid area for the removal of ink and classify the adhesion according to the ASTM

D3359 scale (5B to 0B).[13]

Data Presentation:

Ink Formulation Substrate
ASTM D3359
Adhesion Rating

Description of
Result

Water-Based

Nigrosine Ink
Glass

Substrate/Formulation

Dependent

e.g., 4B: Small flakes

of the coating are

detached at

intersections.

Solvent-Based

Nigrosine Ink
Polypropylene

Substrate/Formulation

Dependent

e.g., 5B: The edges of

the cuts are

completely smooth;

none of the squares of

the lattice is detached.

Viscosity Measurement
Objective: To determine the flow characteristics of the ink formulation.

Materials:

Nigrosine-based ink formulation

Rotational viscometer or flow cup (e.g., Zahn cup)
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Constant temperature bath

Procedure:

Bring the ink sample to a specified temperature (e.g., 25°C).

If using a rotational viscometer, select the appropriate spindle and rotational speed. Measure

the viscosity in centipoise (cP).

If using a flow cup, measure the time it takes for the ink to flow through the orifice.

Data Presentation:

Ink Formulation Temperature (°C) Viscosity (cP)
Measurement
Method

Water-Based

Nigrosine Ink (for

inkjet)

25 8 - 20 Rotational Viscometer

Solvent-Based

Nigrosine Ink (for

marker)

25 3 - 10 Rotational Viscometer

Drying Time Determination
Objective: To measure the time required for the ink to become touch-dry.

Materials:

Nigrosine-based ink formulation

Substrate

Applicator (e.g., marker, pipette)

Timer

Cotton ball or lint-free paper
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Procedure:

Apply a consistent mark of the ink onto the substrate.

Start the timer immediately.

At regular intervals (e.g., every 5-10 seconds), gently touch the ink mark with a fresh piece of

cotton or lint-free paper with light pressure.

The drying time is the point at which the ink no longer transfers to the testing material.[14]

[15]

Data Presentation:

Ink
Formulation

Substrate
Ambient
Temperature
(°C)

Ambient
Humidity (%)

Drying Time
(seconds)

Water-Based

Nigrosine Ink
Glass 25 50

Substrate/Formul

ation Dependent

Solvent-Based

Nigrosine Ink
Polypropylene 25 50 ~10 - 180

Visualizations
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Ink Components

Formulation Process Final Product

Nigrosine Dye
(Acid Black 2 or Solvent Black 5/7)

2. Disperse Nigrosine
in Solution

Solvent System
(Water or Organic Solvents) 1. Dissolve Binder

in Solvent

Binder/Resin
(e.g., Acrylic, Shellac)

Additives
(Surfactants, Plasticizers, etc.)

3. Incorporate
Additives

4. Homogenize
Mixture

Nigrosine-Based
Marking Ink

Click to download full resolution via product page

Ink Formulation Workflow
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Performance Testing
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Ink Formulation
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(ISO 2836)

Adhesion Test
(ASTM D3359) Viscosity Measurement Drying Time Test
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Iterate
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Nigrosine Properties Relationship

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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